3-(4-Chloro-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester

• Molecular Formula: C13H15ClO4
• Molecular Weight: 270.71 g/mol
• IUPAC Name: methyl 3-(4-chloro-2-formylphenoxy)-2,2-dimethylpropanoate
• InChI: InChI=1S/C13H15ClO4/c1-13(2,12(16)17-3)8-18-11-5-4-10(14)6-9(11)7-15/h4-7H,8H2,1-3H3
• InChI Key: ROZSCOBKHMLDSW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=C(C=C(C=C1)Cl)C=O)C(=O)OC

Description

3-(4-Chloro-2-formyl-phenoxy)-2,2-dimethyl-propionic acid methyl ester is a useful research compound. Its molecular formula is C13H15ClO4 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

5-chloro-2-hydroxy-benzaldehyde (3.1 g, 2 mmol), 2,2-dimethyl-3-(toluene-4-sulfonyloxy)-propionic acid methyl ester (5.46 g, 24 mmol), K2CO3 (5.5 g, 40 mmol) and KI (0.1 g) were mixed in DMF (20 mL). Then the mixture was irradiated by microwave for an hour at 150° C. The mixture was filtered and the filtrate was concentrated. The residue was dissolved in ethyl acetate and washed with 1N NaOH. Then the organic layer was dried over anhydrous Na2SO4 and concentrated to give title compound (Yield: 5 g, 92.5%).

Synthesis routes and methods II

Procedure details